Benzyl mercaptan Benzyl mercaptan Benzyl thiol is a thiol that is toluene in which one of the methyl hydrogens has been replaced by a sulfanyl group. It has a role as a plant metabolite. It is a thiol and a member of benzenes. It derives from a hydride of a toluene.
Benzyl mercaptan is a natural product found in Mephitis mephitis with data available.
Brand Name: Vulcanchem
CAS No.: 100-53-8
VCID: VC20857252
InChI: InChI=1S/C7H8S/c8-6-7-4-2-1-3-5-7/h1-5,8H,6H2
SMILES: C1=CC=C(C=C1)CS
Molecular Formula: C7H8S
Molecular Weight: 124.21 g/mol

Benzyl mercaptan

CAS No.: 100-53-8

Cat. No.: VC20857252

Molecular Formula: C7H8S

Molecular Weight: 124.21 g/mol

* For research use only. Not for human or veterinary use.

Benzyl mercaptan - 100-53-8

Specification

Description Benzyl thiol is a thiol that is toluene in which one of the methyl hydrogens has been replaced by a sulfanyl group. It has a role as a plant metabolite. It is a thiol and a member of benzenes. It derives from a hydride of a toluene.
Benzyl mercaptan is a natural product found in Mephitis mephitis with data available.
CAS No. 100-53-8
Molecular Formula C7H8S
Molecular Weight 124.21 g/mol
IUPAC Name phenylmethanethiol
Standard InChI InChI=1S/C7H8S/c8-6-7-4-2-1-3-5-7/h1-5,8H,6H2
Standard InChI Key UENWRTRMUIOCKN-UHFFFAOYSA-N
SMILES C1=CC=C(C=C1)CS
Canonical SMILES C1=CC=C(C=C1)CS
Boiling Point 194-195 °C
194.00 to 195.00 °C. @ 760.00 mm Hg
Colorform Colorless liquid
Water-white, mobile liquid
Flash Point 158 °F (70 °C)(Closed cup)
Melting Point -30 °C

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